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Compound of Interest |

4-Chloro-2-methylpyrimidine
Compound Name:
hydrochloride

CAS No.: 1159824-34-6

Cat. No.: B3346203

. J

This guide provides an in-depth technical analysis of the solubility, physicochemical properties,
and handling protocols for 4-Chloro-2-methylpyrimidine hydrochloride and its corresponding
free base.

Executive Summary

4-Chloro-2-methylpyrimidine hydrochloride (CAS: 1272758-33-4) is the acid salt of the
heterocyclic building block 4-Chloro-2-methylpyrimidine (CAS: 4994-86-9).[1][2][3]

e The Hydrochloride Salt is a polar solid, highly soluble in water and lower alcohols
(methanol), but effectively insoluble in non-polar organics (ether, hexane) and moderately
polar esters (ethyl acetate). This solubility differential is the basis for its isolation via
precipitation.

e The Free Base is a low-melting lipophilic solid (MP: 55-59 °C), highly soluble in
dichloromethane (DCM), ethyl acetate, and toluene, but sparingly soluble in water.

Researchers typically manipulate the pH-dependent solubility switch to purify this compound:
converting to the salt for precipitation/crystallization and reverting to the free base for
nucleophilic substitution reactions.

Physicochemical Profile
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Free Base

Hydrochloride Salt

Chemical Name

4-Chloro-2-methylpyrimidine

4-Chloro-2-methylpyrimidine
HCI

CAS Number 4994-86-9 1272758-33-4
Molecular Formula CsHsCIN2 CsHsCIN2[1][4][5][6] - HCI
Molecular Weight 128.56 g/mol 165.02 g/mol

Physical State

White to yellow low-melting

White to off-white crystalline

solid solid
Melting Point 55-59 °C > 160 °C (Decomp.)[1]
pKa (Predicted) ~0.5 (Pyrimidine N) N/A (Already protonated)
Stability Hydrolytically sensitive Hygroscopic; hydrolyzes in

(releases HCI)

moist air

Solubility Data & Solvent Compatibility

The following data summarizes the solubility behavior observed during process chemistry

workflows (extraction and recrystallization).

Qualitative Solubility Table
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Free Base - o
Solvent . HCI Salt Solubility Process Implication
Solubility
Salt dissolves in
Water (pH 7) Low (<5 mg/mL) High (> 100 mg/mL) aqueous layer; Free
base oils out.
Alcohols are poor
) ) solvents for salt
Methanol / Ethanol High High ) )
isolation (no
precipitation).
) Standard solvent for
Dichloromethane ) )
Very High Low / Insoluble extracting the free
(DCM)
base.
Key Anti-solvent:
Ethyl Acetate High Very Low Used to precipitate the
HCI salt.
) ) Used to wash the HCI
Diethyl Ether High Insoluble ]
salt filter cake.
Used for azeotropic
Toluene High Insoluble drying of the free
base.
Anti-solvent for free
Hexane / Heptane Moderate Insoluble

base crystallization.

Thermodynamic Behavior (Mechanism)

The solubility contrast is driven by the lattice energy of the ionic HCI salt versus the weak Van
der Waals forces in the molecular free base.

o Salt Formation: Addition of anhydrous HCI (in dioxane or ether) to a solution of the free base
in Ethyl Acetate causes immediate desolvation and precipitation.

o Hydrolysis Risk: In aqueous solution, the C-Cl bond is susceptible to nucleophilic attack by
water (hydrolysis), yielding the inactive 2-methyl-4-pyrimidinone. Solubility testing in water
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must be performed rapidly at low temperatures (< 5 °C).

Phase-Switch Purification Workflow

The following diagram illustrates the standard purification logic using solubility switching.

Crude Reaction Mixture

(POCI3 + Hydroxy-pyrimidine)

Hydrolysis of POCI3

Quench into Ice/Water
(Acidic pH < 2)

Product dissolves in water \ Non-polar byproducts

Aqueous Phase Organic Impurities
(Contains Product as HCI Salt) (Discard)

Free Base Liberation

Adjust pH to 7-8
(NaHCO3 / NaOH)

Phase Switch

Extract with DCM or EtOAc
(Product migrates to Organic)

Optional: If solid salt needed

Add Anhydrous HCI
in EtOACc/Ether

Precipitate HCI Salt
(High Purity Solid)
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Figure 1: Solubility-driven purification workflow utilizing the pH-dependent phase switch.

Experimental Protocols

Protocol A: Solubility Measurement (Shake-Flask
Method)

Use this protocol to generate precise quantitative data if required for regulatory filing.

e Preparation: Weigh 100 mg of 4-Chloro-2-methylpyrimidine HCI into a 4 mL HPLC vial.

Solvent Addition: Add the target solvent (e.g., Water, MeOH) in 50 pL increments at 25 °C.

Equilibration: Vortex for 1 minute after each addition.

Endpoint Determination:
o Visual: Clear solution indicates solubility limit reached.

o HPLC (Preferred): If undissolved solid remains after 24h, filter the supernatant (0.22 pm
PTFE), dilute, and analyze via HPLC (UV 254 nm) against a standard curve.

Calculation:

Protocol B: Isolation of HCI Salt via Anti-Solvent
Precipitation

Field-proven method for isolating the salt from the free base.

» Dissolve 10 g of 4-Chloro-2-methylpyrimidine (Free Base) in 50 mL of Ethyl Acetate
(Solubility > 200 mg/mL).

e Cool the solution to 0-5 °C in an ice bath.
e Slowly add 1.1 equivalents of 4M HCI in Dioxane or bubble anhydrous HCI gas.

o Observe the immediate formation of a white precipitate (The HCI salt is insoluble in EtOAc).
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Stir for 30 minutes at 0 °C to ensure complete crystallization.

Filter the solid under nitrogen (hygroscopic).

Wash the filter cake with cold Diethyl Ether (2 x 20 mL).

Dry under vacuum at 40 °C.

Critical Handling & Safety Notes

Hygroscopicity: The HCI salt will absorb atmospheric moisture, leading to clumping and
eventual hydrolysis. Store under Argon/Nitrogen in a desiccator.

Hydrolysis: In water, the half-life of the chloro-group is pH-dependent. Avoid prolonged
exposure to aqueous acidic conditions at high temperatures.

Corrosivity: The salt releases HCI upon contact with moisture; handle with acid-resistant
gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1.3842-28-2|4-Chloro-2-(chloromethyl)pyrimidine|BLD Pharm [bldpharm.com]

o 2.898044-48-9|4-Chloropyrimidine-2-carbonitrile| BLD Pharm [bldpharm.com]

e 3. guidechem.com [guidechem.com]

e 4. 4-CHLORO-2-METHYLPYRIMIDINE CAS#: 4994-86-9 [m.chemicalbook.com]
e 5. arctomsci.com [arctomsci.com]

e 6. US10220037B2 - Substituted carbonucleoside derivatives useful as anticancer agents -
Google Patents [patents.google.com]

e 7. researchgate.net [researchgate.net]
e 8. CN100491349C - antiviral drugs - Google Patents [patents.google.com]
e 9. EP1422218B1 - Antiviral agent - Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [4-Chloro-2-methylpyrimidine hydrochloride solubility
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3346203#4-chloro-2-methylpyrimidine-hydrochloride-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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